hydrazine solution anhydrous hydrazine solution anhydrous Hydrazine is a highly reactive base and reducing agent used in many industrial and medical applications. In biological applications, hydrazine and its derivatives exhibit antidepressant properties by inhibiting monoamine oxidase (MAO), an enzyme that catalyzes the deamination and inactivation of certain stimulatory neurotransmitters such as norepinephrine and dopamine. In psychiatry, the use of hydrazine derivatives is limited due to the emergence of the tricyclic antidepressants. (NCI04)
Hydrazine, also known as diamine or H2NNH2, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrazine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydrazine is primarily located in the cytoplasm. Hydrazine is also a parent compound for other transformation products, including but not limited to, carbonyl dihydrazine, 1, 1-dimethylhydrazine, and carbazic acid. Hydrazine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells.
Brand Name: Vulcanchem
CAS No.: 119775-10-9
VCID: VC0178648
InChI: InChI=1S/H4N2/c1-2/h1-2H2
SMILES: NN
Molecular Formula: N2H4
H2N-NH2
H2NNH2
H4N2
Molecular Weight: 32.046 g/mol

hydrazine solution anhydrous

CAS No.: 119775-10-9

Main Products

VCID: VC0178648

Molecular Formula: N2H4
H2N-NH2
H2NNH2
H4N2

Molecular Weight: 32.046 g/mol

hydrazine solution anhydrous - 119775-10-9

CAS No. 119775-10-9
Product Name hydrazine solution anhydrous
Molecular Formula N2H4
H2N-NH2
H2NNH2
H4N2
Molecular Weight 32.046 g/mol
IUPAC Name hydrazine
Standard InChI InChI=1S/H4N2/c1-2/h1-2H2
Standard InChIKey OAKJQQAXSVQMHS-UHFFFAOYSA-N
Impurities Major impurity is water (up to 2.5%), and up to 0.2% of undefined insoluble material ...
SMILES NN
Canonical SMILES NN
Boiling Point 236.3 °F at 760 mm Hg (EPA, 1998)
113.55 °C
114 °C
236.3°F
236°F
Colorform Colorless oily liquid
Colorless fuming, oily liquid ... (Note: A solid below 36 °F)
Anhydrous hydrazine is a waxy solid.
Density 1.011 at 59 °F (EPA, 1998)
1.0036 g/cu cm
Relative density (water = 1): 1.01
1.01
Flash Point 125.6 °F (EPA, 1998)
52 °C (126 °F) - closed cup
100 °F - open cup
40 °C c.c.
125.6°F
99°F
Melting Point 36 °F (EPA, 1998)
1.54 °C
2°C
2 °C
36°F
Physical Description Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells.
Hydrazine, aqueous solution, with more than 37% hydrazine appears as a colorless aqueous solution. May have an ammonia-like odor. Corrosive. Irritates skin and eyes; irritation to the eyes is delayed. Toxic by ingestion and skin absorption.
Hydrazine, aqueous solution, with not more than 37% hydrazine appears as a colorless aqueous solution containing a maximum of 37% hydrazine by mass. Has an ammonia-like odor. Corrosive. Contact may irritate skin and eyes. Toxic by ingestion and skin absorption.
Liquid; OtherSolid
Liquid
COLOURLESS FUMING OILY HYGROSCOPIC LIQUID WITH PUNGENT ODOUR.
Colorless, fuming, oily liquid with an ammonia-like odor.
Colorless, fuming, oily liquid with an ammonia-like odor. [Note: A solid below 36°F.]
Description Hydrazine is a highly reactive base and reducing agent used in many industrial and medical applications. In biological applications, hydrazine and its derivatives exhibit antidepressant properties by inhibiting monoamine oxidase (MAO), an enzyme that catalyzes the deamination and inactivation of certain stimulatory neurotransmitters such as norepinephrine and dopamine. In psychiatry, the use of hydrazine derivatives is limited due to the emergence of the tricyclic antidepressants. (NCI04)
Hydrazine, also known as diamine or H2NNH2, belongs to the class of inorganic compounds known as homogeneous other non-metal compounds. These are inorganic non-metallic compounds in which the largest atom belongs to the class of 'other non-metals'. Hydrazine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, hydrazine is primarily located in the cytoplasm. Hydrazine is also a parent compound for other transformation products, including but not limited to, carbonyl dihydrazine, 1, 1-dimethylhydrazine, and carbazic acid. Hydrazine is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
Hydrazine, anhydrous appears as a colorless, fuming oily liquid with an ammonia-like odor. Flash point 99°F. Explodes during distillation if traces of air are present. Toxic by inhalation and by skin absorption. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Used as a rocket propellant and in fuel cells.
Related CAS 1184-66-3 (sulfate)
13464-80-7 (sulfate[2:1])
13464-97-6 (mononitrate)
15823-35-5 (phosphate[1:1])
37836-27-4 (nitrate)
5341-61-7 (di-hydrochloride)
59779-45-2 (phosphate[2:1])
634-62-8 (tartrate)
7803-57-8 (monohydrate)
Shelf Life Stable under recommended storage conditions.
Thermally unstable.
Can be stored for years if sealed in glass and kept in a cool, dark place.
Solubility Miscible (NIOSH, 2016)
Miscible with water /1.0X10+6 mg/L/
Very soluble in water
Miscible with methyl, ethyl, propyl, isobutyl alcohols
Very soluble in ethanol, methanol
Slightly miscible with hydrocarbons, halogenated hydrocarbons
Insoluble in chloroform and ether
1000 mg/mL
Solubility in water: miscible
Miscible
Synonyms hydrazine
hydrazine dihydrochloride
hydrazine hydrate
hydrazine monohydrate
hydrazine mononitrate
hydrazine nitrate
hydrazine phosphate (1:1)
hydrazine phosphate (2:1)
hydrazine sulfate
hydrazine sulfate (1:1) monosodium salt
hydrazine sulfate (2:1)
hydrazine tartrate
segidrin
Vapor Density Relative vapor density (air = 1): 1.1
Vapor Pressure 14.4 mm Hg at 77 °F (EPA, 1998)
14.4 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 2.1
14.4 mmHg
10 mmHg
PubChem Compound 9321
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator